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Compound of Interest

Compound Name: WAY 316606

Cat. No.: B1684121

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of WAY-316606, a small molecule inhibitor
of Secreted Frizzled-Related Protein 1 (sFRP-1), and its application in the field of bone
regeneration. This document consolidates key quantitative data, details established
experimental protocols, and visualizes the underlying molecular pathways to support further
research and development.

Core Mechanism of Action

WAY-316606 promotes bone formation by antagonizing sSFRP-1, a natural inhibitor of the
canonical Wnt/B-catenin signaling pathway.[1][2][3] sSFRP-1 functions by binding to Wnt ligands,
preventing them from interacting with their Frizzled (Fzd) receptors and LRP5/6 co-receptors.
[3][4] By inhibiting sSFRP-1, WAY-316606 effectively "releases the brakes" on Wnt signaling.
This leads to the stabilization and nuclear translocation of 3-catenin, which in turn activates the
transcription of genes essential for osteoblast differentiation, function, and survival.[4][5][6] The
stimulation of this pathway not only promotes the differentiation of mesenchymal stem cells into
osteoblasts but also inhibits their conversion into adipocytes.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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